Cas no 1856200-40-2 (3-Cyclopentyl-2-methyl-3-oxopropanal)

• Product Name: 3-Cyclopentyl-2-methyl-3-oxopropanal
• CAS No: 1856200-40-2
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 5707123
• PubChem ID: 89342754
• Update Time: 2025-08-02

3-Cyclopentyl-2-methyl-3-oxopropanal Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentyl-2-methyl-3-oxopropanal
• SCHEMBL14462514
• EN300-1127241
• 1856200-40-2
• Cyclopentanepropanal, α-methyl-β-oxo-

• Inchi： 1S/C9H14O2/c1-7(6-10)9(11)8-4-2-3-5-8/h6-8H,2-5H2,1H3
• InChI Key： XBXXLMBBVRFJOU-UHFFFAOYSA-N
• SMILES： O=C(C(C=O)C)C1CCCC1

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.023±0.06 g/cm3(Predicted)
• Boiling Point: 230.3±23.0 °C(Predicted)
• pka: 6.82±0.20(Predicted)

Additional information on 3-Cyclopentyl-2-methyl-3-oxopropanal

3-Cyclopentyl-2-methyl-3-oxopropanal (CAS No. 1856200-40-2): A Comprehensive Overview

3-Cyclopentyl-2-methyl-3-oxopropanal is a specialized organic compound with the CAS number 1856200-40-2. This molecule features a cyclopentyl group attached to a methyl-substituted oxopropanal structure, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and fragrance development.

The chemical structure of 3-Cyclopentyl-2-methyl-3-oxopropanal consists of a five-membered cyclopentyl ring connected to a methyl group at the 2-position and an oxopropanal functional group at the 3-position. This arrangement gives the molecule both lipophilic and reactive characteristics, making it suitable for various synthetic transformations. Recent studies have explored its role in the synthesis of bioactive molecules, particularly in medicinal chemistry where such scaffolds are prized for their drug-like properties.

In pharmaceutical research, 3-Cyclopentyl-2-methyl-3-oxopropanal serves as a key building block for creating novel therapeutic agents. Its molecular framework is particularly relevant in the development of enzyme inhibitors and receptor modulators. The compound's ability to introduce both steric bulk and reactive functionality makes it valuable for structure-activity relationship (SAR) studies. Many researchers are investigating its potential in addressing current medical challenges, aligning with the growing interest in targeted therapies and personalized medicine.

The agrochemical industry has shown interest in 3-Cyclopentyl-2-methyl-3-oxopropanal derivatives for developing new crop protection agents. The compound's structural features may contribute to the creation of more selective and environmentally friendly pesticides, responding to the global demand for sustainable agricultural solutions. This application is particularly timely given the increasing focus on food security and reduced environmental impact in farming practices worldwide.

From a synthetic chemistry perspective, 3-Cyclopentyl-2-methyl-3-oxopropanal offers interesting possibilities for asymmetric synthesis and chiral building blocks. The presence of both the cyclopentyl group and the reactive aldehyde functionality allows for diverse chemical transformations, including condensation reactions, reductions, and nucleophilic additions. These properties make it a versatile intermediate in organic synthesis laboratories.

The fragrance and flavor industry has also explored applications for 3-Cyclopentyl-2-methyl-3-oxopropanal and its derivatives. The compound's structural elements suggest potential for creating novel scent molecules with unique olfactory characteristics. This aligns with the market's constant search for innovative fragrance ingredients that meet consumer demands for new sensory experiences while complying with regulatory requirements.

Recent advancements in analytical techniques have improved the characterization of 3-Cyclopentyl-2-methyl-3-oxopropanal. Modern spectroscopic methods, including NMR and mass spectrometry, allow for precise structural verification and purity assessment. These developments support quality control in research and industrial applications, ensuring reliable results in studies utilizing this compound.

The stability and storage requirements of 3-Cyclopentyl-2-methyl-3-oxopropanal are important considerations for researchers. Proper handling typically involves storage under inert atmosphere at controlled temperatures to maintain the compound's integrity. These protocols are standard for many reactive carbonyl compounds and help ensure reproducible results in experimental work.

Market availability of 3-Cyclopentyl-2-methyl-3-oxopropanal (CAS 1856200-40-2) has increased in recent years as specialty chemical suppliers recognize its growing importance in research. The compound is typically offered in various quantities to accommodate different research needs, from small-scale laboratory investigations to larger industrial applications. Pricing and availability may vary depending on purity specifications and supplier capabilities.

Future research directions for 3-Cyclopentyl-2-methyl-3-oxopropanal may include exploring its potential in green chemistry applications. The development of more sustainable synthetic routes using this compound could align with the chemical industry's broader sustainability goals. Additionally, further investigation of its biological activities may uncover new therapeutic or agricultural applications.

For researchers working with 3-Cyclopentyl-2-methyl-3-oxopropanal, proper safety protocols should always be followed, including the use of appropriate personal protective equipment and proper ventilation. While not classified as highly hazardous, standard precautions for handling organic compounds should be observed to ensure safe laboratory practices.

The synthesis of 3-Cyclopentyl-2-methyl-3-oxopropanal derivatives continues to be an active area of research, with new methodologies being developed to improve yields and selectivity. Recent publications have described innovative catalytic approaches that may make these compounds more accessible for various applications, potentially lowering production costs and expanding their utility.

In conclusion, 3-Cyclopentyl-2-methyl-3-oxopropanal (CAS 1856200-40-2) represents an interesting and versatile chemical building block with multiple potential applications across different industries. Its unique structural features continue to attract research attention, particularly in fields requiring specialized organic intermediates. As synthetic methodologies advance and new applications are discovered, the importance of this compound in scientific and industrial contexts is likely to grow further.